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Compound of Interest

Compound Name: 3-Dimethylaminopropylamine

Cat. No.: B130723 Get Quote

An In-depth Technical Guide to 3-Dimethylaminopropylamine (DMAPA): Safety, Handling,

and Disposal

Abstract
This technical guide provides comprehensive safety, handling, and disposal protocols for 3-
Dimethylaminopropylamine (CAS No. 109-55-7), a crucial organic intermediate used in

various industrial and research applications. This document is intended for researchers,

scientists, and drug development professionals who handle this chemical. It outlines potential

hazards, provides detailed procedures for safe use, and offers clear guidelines for emergency

response and waste disposal, ensuring the safety of personnel and the environment.

Chemical Identification and Properties
3-Dimethylaminopropylamine, also known as DMAPA or N,N-Dimethyl-1,3-propanediamine,

is a colorless, clear liquid with a characteristic amine-like odor.[1][2][3] It is highly soluble in

water and many common organic solvents.[3][4]

Physical and Chemical Properties
The key physical and chemical properties of DMAPA are summarized in the table below for

easy reference.
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Property Value Citations

CAS Number 109-55-7 [1][2][3][5]

Molecular Formula C5H14N2 [3][4][5]

Molecular Weight 102.18 g/mol [3][4][5]

Appearance Colorless, clear liquid [3]

Odor Amine-like [2][3]

Boiling Point
133 °C / 271.4 °F @ 760

mmHg
[3][4][5]

Melting Point -60 °C / -76 °F [3][4][5]

Flash Point 32 °C / 89.6 °F [3][5]

Specific Gravity 0.810 [5]

Vapor Pressure 8 mbar @ 20 °C [5]

Water Solubility Soluble [3][4]

pH 12.7 (10% aqueous solution) [5]

Autoignition Temp. 215 °C / 419 °F [5]

Flammability Limits Lower: 2.3%, Upper: 12.35% [4][5]

log P (octanol/water) -0.352 [5]

Hazard Identification and Toxicity
DMAPA is classified as a hazardous substance, presenting multiple risks including flammability,

corrosivity, and toxicity.[3][5] It is crucial to understand these hazards to ensure safe handling.

GHS Classification
Flammable liquids: Category 3[5][6]

Acute toxicity, Oral: Category 4[5]
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Acute toxicity, Dermal: Category 4[5]

Skin Corrosion/Irritation: Category 1B[5][6]

Serious Eye Damage/Eye Irritation: Category 1[5]

Skin Sensitization: Category 1[5]

Specific target organ toxicity (single exposure): Category 3 (Respiratory system)[5]

Hazard Statements
H226: Flammable liquid and vapor.[7]

H302: Harmful if swallowed.[7]

H311: Toxic in contact with skin.[7]

H314: Causes severe skin burns and eye damage.[7]

H317: May cause an allergic skin reaction.[7]

H331: Toxic if inhaled.[7]

NFPA 704 Rating
The National Fire Protection Association (NFPA) 704 diamond for DMAPA indicates the

following hazards:

Health (Blue): 3 - Can cause serious or permanent injury.[8]

Flammability (Red): 3 - Can be ignited under almost all ambient temperature conditions.[8]

Instability (Yellow): 0 - Normally stable, even under fire conditions.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-DIMETHYLAMINO-PROPYLAMINE-CASNO-108-15-3390G-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://www.scribd.com/document/700101504/DMAPA-MSDS
https://www.scribd.com/document/700101504/DMAPA-MSDS
https://www.scribd.com/document/700101504/DMAPA-MSDS
https://www.scribd.com/document/700101504/DMAPA-MSDS
https://www.scribd.com/document/700101504/DMAPA-MSDS
https://www.scribd.com/document/700101504/DMAPA-MSDS
https://cameochemicals.noaa.gov/report?key=CH20232
https://cameochemicals.noaa.gov/report?key=CH20232
https://cameochemicals.noaa.gov/report?key=CH20232
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3 3 0

HEALTH FLAMMABILITY INSTABILITY SPECIAL

Click to download full resolution via product page

NFPA 704 Hazard Diamond for DMAPA.

Toxicity Data
The following table summarizes key toxicity data from animal studies.
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Test Species Route Value Citations

LD50 Rat Oral 410 mg/kg [2][9]

LD50 Rat (male) Oral
922 - 1,870

mg/kg
[10]

LD50 Mice Oral
1,500 - 1,640

mg/kg
[10]

LC50 Rat Inhalation
> 4.3 mg/L (4

hours)
[9]

Skin Irritation Rabbit Dermal Corrosive [2]

Eye Irritation Rabbit Ocular Corrosive [2]

Experimental Protocols
Detailed experimental protocols for specific research applications involving 3-
Dimethylaminopropylamine are not available within the scope of safety and handling

datasheets. Researchers should develop specific standard operating procedures (SOPs)

based on the safety information presented in this guide and their specific experimental design.

Handling and Storage Protocols
Personal Protective Equipment (PPE)
Proper PPE is mandatory to prevent exposure. The selection of PPE should be based on a

thorough risk assessment of the procedures to be performed.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://www.chemicalbook.com/msds/3-dimethylaminopropylamine.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/852.pdf
https://hpvchemicals.oecd.org/UI/handler.axd?id=9ab08892-ddb1-4b5b-b394-c182aaeb491d
https://hpvchemicals.oecd.org/UI/handler.axd?id=9ab08892-ddb1-4b5b-b394-c182aaeb491d
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/852.pdf
https://www.chemicalbook.com/msds/3-dimethylaminopropylamine.pdf
https://www.chemicalbook.com/msds/3-dimethylaminopropylamine.pdf
https://www.benchchem.com/product/b130723?utm_src=pdf-body
https://www.benchchem.com/product/b130723?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Required PPE for DMAPA Handling

Eye and Face Protection Skin and Body Protection Respiratory Protection

Chemical Safety Goggles
(EN 166 or 29 CFR 1910.133) Face Shield (8-inch minimum) Chemical-Resistant Gloves

(e.g., Butyl rubber, Nitrile) Chemical Apron Protective Clothing NIOSH-Approved Respirator
(Full-face with organic vapor cartridges)

Click to download full resolution via product page

Personal Protective Equipment (PPE) for handling DMAPA.

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[1][5] A full face shield is also recommended.[3][11]

Skin Protection: Wear appropriate protective gloves and a chemical apron or other protective

clothing to prevent skin exposure.[1] Contaminated clothing should not be allowed out of the

workplace.[2]

Respiratory Protection: If engineering controls do not maintain airborne concentrations below

exposure limits, a respiratory protection program that meets OSHA's 29 CFR 1910.134 and

ANSI Z88.2 requirements must be followed.[1] A NIOSH-approved full-face chemical

cartridge respirator with organic vapor cartridges is recommended.[8][12]

Engineering Controls
Ventilation: Use only outdoors or in a well-ventilated area.[5] Facilities storing or utilizing this

material should be equipped with an eyewash facility and a safety shower.[1]

Fire Safety: Use explosion-proof electrical, ventilating, and lighting equipment.[5] Keep away

from heat, sparks, open flames, and hot surfaces.[1][2][5] Ground and bond containers when

transferring material.[1] Use only non-sparking tools.[5]
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Storage Requirements
Conditions: Store in a cool, dry, well-ventilated area designated as a flammables area.[1][5]

Keep containers tightly closed when not in use.[1][2] The product is hygroscopic and will

absorb moisture from the air.[13]

Incompatible Materials: Keep away from acids, strong oxidizing agents, acid chlorides,

carbon dioxide, copper, zinc, and lead.[5][11][13]

First Aid and Emergency Procedures
Immediate medical attention is required for all exposure incidents.[5]

Exposure Occurs

Eye Contact Skin Contact Inhalation Ingestion

Immediately flush with water for at least 15-30 minutes.
Remove contact lenses if possible.

Immediately remove all contaminated clothing and shoes. Move victim to fresh air. Rinse mouth with water.
Drink 2-4 cups of water or milk.

Seek Immediate Medical Attention

Flush skin with plenty of water for at least 15 minutes. If not breathing, give artificial respiration.
If breathing is difficult, give oxygen. DO NOT induce vomiting.

Click to download full resolution via product page

First aid workflow for exposure to DMAPA.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15-30 minutes,

occasionally lifting the upper and lower eyelids.[1][5] Remove contact lenses if present and

easy to do.[2] Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes.[1][5] Wash the area with soap and water.[2] Get

medical aid immediately.[1]

Inhalation: Remove from exposure and move to fresh air immediately.[2] If not breathing,

give artificial respiration.[1] If breathing is difficult, give oxygen. Do not use mouth-to-mouth

resuscitation.[1] Get medical aid immediately.[1]

Ingestion: Do NOT induce vomiting.[1][2] If the victim is conscious and alert, rinse their

mouth and give 2-4 cupfuls of milk or water.[1] Never give anything by mouth to an

unconscious person.[2] Get medical aid immediately.[1]

Spill and Disposal Protocols
Accidental Release Measures
In the event of a spill, follow the "Three C's": Control, Contain, and Clean.[14]
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Spill Detected

1. Control & Evacuate
Isolate spill area (at least 50m).

Evacuate unnecessary personnel.

2. Remove Ignition Sources
Turn off flames, sparks, and equipment.

3. Wear Appropriate PPE
(Full-face respirator, gloves, protective suit)

4. Ensure Adequate Ventilation

5. Contain Spill
Use inert absorbent material (sand, earth, vermiculite).

Do not let product enter drains.

6. Collect Residue
Use non-sparking tools to place material in a suitable container for disposal.

7. Decontaminate Area
Wash surfaces with a strong soap and water solution.

8. Dispose of Waste
Follow hazardous waste regulations.

Click to download full resolution via product page

Logical workflow for DMAPA spill cleanup.
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Immediate Actions: Isolate the spill or leak area for at least 50 meters (150 feet) in all

directions.[8][12] Evacuate unnecessary personnel and eliminate all ignition sources.[2][9]

Containment: Use proper personal protective equipment.[2] Contain the spill using an inert

absorbent material such as vermiculite, sand, or earth.[1] Prevent the spill from entering

drains or waterways.[2]

Cleanup: Use a spark-proof tool to collect the absorbed material and place it in a suitable,

closed container for disposal.[1][5] For small spills, absorbent paper can be used.[8][12]

Decontamination: After the material has been removed, wash any contaminated surfaces

with a strong soap and water solution.[8][12]

Waste Disposal
Regulations: Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[5] Disposal must be in accordance with all applicable

federal, state, and local environmental regulations.[9][15]

RCRA Classification: DMAPA waste is classified under RCRA as D001 (Ignitable waste) and

D002 (Corrosive waste).[9]

Procedure: Dispose of contents and containers to an approved waste disposal plant or a

licensed facility.[5][15] Do not discharge into waterways or sewer systems.[15] Empty

containers retain product residue and can be dangerous.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. chemicalbook.com [chemicalbook.com]

3. nbinno.com [nbinno.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://cameochemicals.noaa.gov/report?key=CH20232
https://cameochemicals.noaa.gov/chemical/20232
https://www.chemicalbook.com/msds/3-dimethylaminopropylamine.pdf
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/852.pdf
https://www.chemicalbook.com/msds/3-dimethylaminopropylamine.pdf
https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.chemicalbook.com/msds/3-dimethylaminopropylamine.pdf
https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://cameochemicals.noaa.gov/report?key=CH20232
https://cameochemicals.noaa.gov/chemical/20232
https://cameochemicals.noaa.gov/report?key=CH20232
https://cameochemicals.noaa.gov/chemical/20232
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/852.pdf
https://www.scribd.com/document/509669414/BASF-Dimethylaminopropylamine-SDS
https://files.dep.state.pa.us/water/wastewater%20management/EDMRPortalFiles/Chemical_Additives/MSDS/852.pdf
https://www.fishersci.com/store/msds?partNumber=AC115902500&countryCode=US&language=en
https://www.scribd.com/document/509669414/BASF-Dimethylaminopropylamine-SDS
https://www.scribd.com/document/509669414/BASF-Dimethylaminopropylamine-SDS
https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.benchchem.com/product/b130723?utm_src=pdf-custom-synthesis
https://pim-resources.coleparmer.com/sds/95988.pdf
https://www.chemicalbook.com/msds/3-dimethylaminopropylamine.pdf
https://www.nbinno.com/article/other-organic-chemicals/understanding-3-dimethylaminopropylamine-dmapa-cas-109-55-7-properties-and-safe-handling-mi
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130723?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. 3-Dimethylaminopropylamine | 109-55-7 [chemicalbook.com]

5. fishersci.com [fishersci.com]

6. lobachemie.com [lobachemie.com]

7. scribd.com [scribd.com]

8. Report | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

9. files.dep.state.pa.us [files.dep.state.pa.us]

10. hpvchemicals.oecd.org [hpvchemicals.oecd.org]

11. atamankimya.com [atamankimya.com]

12. DIMETHYLAMINOPROPYLAMINE | CAMEO Chemicals | NOAA
[cameochemicals.noaa.gov]

13. neochemical.ru [neochemical.ru]

14. chemkleancorp.com [chemkleancorp.com]

15. scribd.com [scribd.com]

To cite this document: BenchChem. [3-Dimethylaminopropylamine safety, handling, and
disposal protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130723#3-dimethylaminopropylamine-safety-
handling-and-disposal-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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